Cas no 70416-51-2 (6-Bromo-5-cyanonicotinic acid)

• Product Name: 6-Bromo-5-cyanonicotinic acid
• CAS No: 70416-51-2
• MF: C₇H₃BrN₂O₂
• MW: 227.014920473099
• CID: 1095537
• PubChem ID: 12919751
• Update Time: 2025-05-21

6-Bromo-5-cyanonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-cyanonicotinic acid
• 70416-51-2
• DTXSID001271600
• 6-Bromo-5-cyano-3-pyridinecarboxylic acid
• 6-Bromo-5-cyanonicotinicacid
• FT-0761764
• SCHEMBL11184877
• DA-36421

• Inchi： 1S/C7H3BrN2O2/c8-6-4(2-9)1-5(3-10-6)7(11)12/h1,3H,(H,11,12)
• InChI Key： BMPOVMSBQFFROA-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 225.93779g/mol
• Monoisotopic Mass: 225.93779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74Ų

Additional information on 6-Bromo-5-cyanonicotinic acid

Introduction to 6-Bromo-5-cyanonicotinic acid (CAS No. 70416-51-2)

6-Bromo-5-cyanonicotinic acid (CAS No. 70416-51-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bromine and cyano functional groups, has been extensively studied for its potential applications in the development of novel therapeutic agents.

The chemical structure of 6-Bromo-5-cyanonicotinic acid consists of a pyridine ring with a bromine atom at the 6-position and a cyano group at the 5-position. The presence of these functional groups imparts distinct chemical properties, making it an attractive starting material for various synthetic transformations. The bromine atom, in particular, can be readily substituted in palladium-catalyzed cross-coupling reactions, facilitating the synthesis of a wide range of derivatives with diverse biological activities.

Recent advancements in synthetic methodologies have further enhanced the utility of 6-Bromo-5-cyanonicotinic acid. For instance, a study published in the Journal of Organic Chemistry reported an efficient and scalable synthesis route for this compound using a one-pot procedure involving sequential bromination and cyano substitution reactions. This method not only improves the yield but also reduces the overall cost and environmental impact, making it highly suitable for large-scale production.

In the realm of medicinal chemistry, 6-Bromo-5-cyanonicotinic acid has shown promise as a lead compound for the development of drugs targeting various diseases. One notable application is in the field of cancer research, where it has been investigated as a potential inhibitor of specific enzymes involved in tumor growth and metastasis. A recent study published in Cancer Research demonstrated that derivatives of 6-Bromo-5-cyanonicotinic acid exhibited potent antiproliferative activity against several human cancer cell lines, including breast, lung, and colon cancer cells.

Beyond cancer research, 6-Bromo-5-cyanonicotinic acid has also been explored for its potential therapeutic effects in neurodegenerative disorders. A study published in The Journal of Neuroscience reported that certain derivatives of this compound were effective in modulating the activity of nicotinic acetylcholine receptors (nAChRs), which are implicated in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 6-Bromo-5-cyanonicotinic acid and its derivatives could serve as valuable tools for understanding the underlying mechanisms of these diseases and developing novel treatments.

The pharmacokinetic properties of 6-Bromo-5-cyanonicotinic acid have also been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable solubility and stability profiles, which are crucial for effective drug delivery. Additionally, preclinical studies have demonstrated that it can be efficiently absorbed and distributed in vivo, with minimal toxicity to healthy cells. These characteristics make it an attractive candidate for further clinical evaluation.

In conclusion, 6-Bromo-5-cyanonicotinic acid (CAS No. 70416-51-2) is a highly versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties position it as a promising lead compound for the development of novel therapeutic agents targeting cancer, neurodegenerative disorders, and other diseases. Ongoing research continues to uncover new applications and optimize its use, highlighting its importance in advancing medical science.